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Compound of Interest |

2-acetamido-3,5-diiodobenzoic
Compound Name: ,
acid
CAS No.: 19094-52-1
Cat. No.: B092842
- J

Introduction

Metrizoic acid (marketed as Isopaque) is an ionic, iodinated radiocontrast agent used in
angiography and urography.[1] Unlike symmetric agents like Diatrizoic acid, Metrizoic acid
possesses an asymmetric structure characterized by an N-methylacetamido group at position 5
and an acetamido group at position 3.

The synthesis of this asymmetric molecule requires precise control over the acylation and
alkylation of the 3,5-diamino-2,4,6-triiodobenzoic acid core. The most robust synthetic route
utilizes 3-acetamido-5-amino-2,4,6-triiodobenzoic acid as the pivotal intermediate, allowing for
selective N-methylation to generate the final Metrizoic scaffold.

Strategic Synthesis Architecture

The synthesis challenges lie in preventing over-methylation and ensuring complete iodination
at the 2,4,6 positions. The protocol below outlines the conversion of 3,5-diaminobenzoic acid to
Metrizoic acid via the selective hydrolysis/iodination strategy.

Reaction Pathway Logic[2]

» Acetylation: Protection of amino groups to prevent oxidation during iodination.
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¢ Selective lodination/Hydrolysis: Use of lodine Monochloride (ICI) in acidic media to
simultaneously iodinate the ring and selectively hydrolyze one acetyl group, yielding the
mono-amino intermediate.

+ Selective N-Methylation: Targeting the acetamido nitrogen (or the amine, depending on
specific patent route) to introduce the methyl group.

+ Final Acetylation: Converting the remaining amine to the acetamido functionality.

Pathway Diagram

3,5-Diaminobenzoic Acid

Acetic Anhydride
(Acetylation)

3,5-Diacetamidobenzoic Acid

ICI, H2SO4, Heat
(lodination + Selective Hydrolysis)

KEY INTERMEDIATE:
3-Acetamido-5-amino-2,4,6-triiodobenzoic Acid

Dimethyl Sulfate / KOH
(Selective N-Methylation)

3-(N-methylacetamido)-5-amino-2,4,6-triiodobenzoic Acid

Acetic Anhydride / H2SO4
(Final Acetylation)

Metrizoic Acid

(3-acetamido-5-(N-methylacetamido)-2,4,6-triiodobenzoic acid)
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Caption: Step-wise synthesis of Metrizoic Acid highlighting the transformation of the symmetric
precursor into the asymmetric key intermediate.

Detailed Experimental Protocols
Protocol A: Preparation of the Key Intermediate

Target: 3-Acetamido-5-amino-2,4,6-triiodobenzoic Acid Principle: Controlled iodination of 3,5-
diacetamidobenzoic acid in acidic media facilitates the hydrolysis of one acetyl group,
precipitating the mono-acetylated triiodo product.

Reagents:

o 3,5-Diacetamidobenzoic acid (Starting Material)[2][3][4]
 lodine Monochloride (ICl) (lodinating agent)

o Hydrochloric Acid (HCI) or Sulfuric Acid (H2S0O4)

» Sodium Bisulfite (Quenching agent)

Procedure:

» Dissolution: Suspend 0.1 mol of 3,5-diacetamidobenzoic acid in 200 mL of water containing
sufficient HCI to maintain pH < 1.

o Heating: Heat the suspension to 80°C. The starting material may partially dissolve.

 lodination: Add 0.35 mol of lodine Monochloride (ICl) solution (stabilized in HCI) dropwise
over 2 hours.

o Mechanism Note: The acidic conditions promote the hydrolysis of the sterically hindered
amide bonds. The presence of iodine facilitates electrophilic aromatic substitution at
positions 2, 4, and 6. The mono-amino product is less soluble in the acid matrix than the
di-acetamido precursor, driving precipitation.

» Digestion: Stir the mixture at 90°C for an additional 4 hours.
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Quenching: Cool to room temperature. Add Sodium Bisulfite solution to reduce excess iodine
(indicated by the disappearance of the purple/brown color).

Isolation: Filter the precipitate. Wash with cold water (3 x 50 mL).

Purification: Dissolve the crude cake in dilute NaOH (pH 10), treat with activated charcoal,
filter, and re-precipitate with HCI at pH 1-2.

Yield: Expect ~85-90% vyield of a white to off-white powder.

Protocol B: Conversion to Metrizoic Acid

Target: Metrizoic Acid (3-acetamido-5-(N-methylacetamido)-2,4,6-triiodobenzoic acid) Principle:
Selective N-methylation of the acetamido group followed by acetylation of the free amine.

Reagents:

Intermediate from Protocol A[5]

Dimethyl Sulfate (DMS) or Methyl lodide (Mel)

Potassium Hydroxide (KOH)

Acetic Anhydride[2][3][4][5]

Procedure:

o Methylation: Dissolve 0.05 mol of 3-acetamido-5-amino-2,4,6-triiodobenzoic acid in aqueous
KOH (2.5 equivalents).

e Addition: Cool to 15-20°C. Add Dimethyl Sulfate (1.1 equivalents) slowly to maintain
temperature.

o Critical Control: pH must be monitored. Maintain alkalinity (pH 10-11) to ensure the amide
nitrogen is deprotonated and reactive.

o Reaction: Stir for 3 hours at room temperature. Acidify with HCI to precipitate the N-
methylated intermediate (3-(N-methylacetamido)-5-amino-2,4,6-triiodobenzoic acid). Filter
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and dry.

o Final Acetylation: Suspend the dried methylated intermediate in Acetic Anhydride (5

equivalents). Add a catalytic amount of H2SO4 (2 drops).

o Reflux: Heat to reflux for 1 hour. The solid should dissolve completely.

e Workup: Concentrate the solvent under vacuum. Pour the residue into ice water. Metrizoic

acid will precipitate.

» Crystallization: Recrystallize from water/ethanol to obtain pharmaceutical-grade Metrizoic

acid.

Analytical Specifications & QC

To ensure the identity of the "Key Intermediate" vs. the user's "2-acetamido-3,5-

diiodobenzoic acid" (Impurity/Wrong Isomer), compare the following data:

2-acetamido-3,5-

Feature Key Intermediate (Correct) diiodobenzoic acid
(Incorrect/impurity)
3-Acetamido-5-amino-2,4,6- 2-Acetamido-3,5-diiodobenzoic
IUPAC Name

trilodobenzoic acid

acid

Structure Type

Meta-diamino backbone

Ortho-amino (Anthranilic)

backbone

lodine Count

3 (Tri-iodo)

2 (Di-iodo)

1H NMR (DMSO-d6)

Singlet methyl (acetyl) ~2.1
ppm; Broad singlet (NH2); No

aromatic protons (fully sub.)[6]

Singlet methyl (acetyl); Two
aromatic doublets (H4, H6)

Role

Direct Precursor to Metrizoic
Acid

Potential starting material for

lodoxamic acid or impurity

Safety & Handling
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 lodine Monochloride (ICI): Highly corrosive and causes severe burns. Use only in a fume
hood.

o Dimethyl Sulfate: Potent alkylating agent and suspected carcinogen. Use extreme caution,
double-gloving, and dedicated quenching protocols (ammonia solution).

» lodinated Waste: Segregate all waste streams containing iodine for specialized disposal or
reclamation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Metrizoic acid - Wikipedia [en.wikipedia.org]

2. US3991105A - Process for the preparation of 3-acetamido-5-amino-2,4,6-triiodobenzoic
acid - Google Patents [patents.google.com]

3. US3681433A - Process for the preparation of acylamide-2,4,6-triiodobenzoic - Google
Patents [patents.google.com]

4. US3476802A - N-alkyl derivatives of 3,5-diacetamido-2,4,6-triiodobenzoic acid and salts
thereof and process for preparing the same - Google Patents [patents.google.com]

5. pdf.benchchem.com [pdf.benchchem.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FUS3991105A%2Fen
https://www.quickcompany.in/patents/a-new-process-for-preparation-of-high-pure-diatrizoic-acid-and-its-intermediates
https://patents.google.com/patent/US3476802A/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fja01594a060
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.drugfuture.com%2Fchemdata%2Fmetrizoic-acid.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FMetrizoic-acid
https://www.benchchem.com/product/b092842?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Metrizoic_acid
https://patents.google.com/patent/US3991105A/en
https://patents.google.com/patent/US3991105A/en
https://patents.google.com/patent/US3681433A/en
https://patents.google.com/patent/US3681433A/en
https://patents.google.com/patent/US3476802A/en
https://patents.google.com/patent/US3476802A/en
https://pdf.benchchem.com/109/Application_Notes_and_Protocols_Synthesis_of_3_5_Diacetamido_2_4_diiodobenzoic_Acid_Reference_Standard.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 6.117324-10-4|2-Acetamido-4-iodobenzoic acid|BLD Pharm [bldpharm.com]
e 7.A New Process For Preparation Of High Pure Diatrizoic Acid And Its [quickcompany.in]

» To cite this document: BenchChem. [Application Note: Advanced Synthesis of Metrizoic Acid
via lodinated Intermediates]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092842#2-acetamido-3-5-diiodobenzoic-acid-as-an-
intermediate-in-metrizoic-acid-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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